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Compound of Interest

Compound Name: 5-Nitro-2-(trifluoromethyl)pyridine

Cat. No.: B055804 Get Quote

This document provides immediate, essential safety and logistical information for handling 5-
Nitro-2-(trifluoromethyl)pyridine (CAS No. 116470-66-7). It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory operations and

proper disposal.

Hazard Identification and Classification
5-Nitro-2-(trifluoromethyl)pyridine is classified as a hazardous substance. The primary

hazards are outlined in the table below, based on the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class
GHS Hazard
Statement

Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning --INVALID-LINK--

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning --INVALID-LINK--

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning --INVALID-LINK--

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation
Warning --INVALID-LINK--

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) must be worn. Inspect gloves for

integrity before each use. Dispose of

contaminated gloves immediately after use.

Eye and Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles are

required. A face shield should be worn when

there is a risk of splashing.

Skin and Body Protection

A laboratory coat must be worn at all times. For

larger quantities or when there is a significant

risk of splashing, impervious clothing should be

used.

Respiratory Protection

All handling of solid 5-Nitro-2-

(trifluoromethyl)pyridine that may generate dust,

or solutions that may produce aerosols, must be

conducted in a certified chemical fume hood to

ensure adequate ventilation. If a fume hood is

not available, a NIOSH-approved respirator with

an appropriate particulate filter is required.

Operational Plan: Safe Handling Workflow
The following diagram outlines the standard operating procedure for the safe handling of 5-
Nitro-2-(trifluoromethyl)pyridine, from preparation to disposal. Adherence to this workflow is

critical for minimizing risk.
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Safe Handling Workflow for 5-Nitro-2-(trifluoromethyl)pyridine

Preparation

Handling

Cleanup & Decontamination

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh/Measure Chemical in Fume Hood

Proceed when ready

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

After experiment completion

Segregate Waste

Label and Store Waste

Properly contained

Arrange for Chemical Waste Pickup

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Nitro-2-(trifluoromethyl)pyridine.
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Experimental Protocols: Step-by-Step Guidance
General Handling Precautions:

Ventilation: Always handle 5-Nitro-2-(trifluoromethyl)pyridine in a well-ventilated area,

preferably a certified chemical fume hood.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[1]

Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[1]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly before breaks and at the

end of the workday.[2]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. If irritation persists, consult a physician.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[2]

Disposal Plan
Proper disposal of 5-Nitro-2-(trifluoromethyl)pyridine and associated contaminated materials

is crucial to prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused or Expired Chemical

Dispose of as hazardous waste through a

licensed chemical destruction facility. Do not

dispose of down the drain or in regular trash.

Contaminated Labware (e.g., gloves, pipette

tips)

Place in a designated, sealed, and clearly

labeled hazardous waste container.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected as hazardous waste.

Puncture the container to prevent reuse and

dispose of in accordance with local regulations.

Spills

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed

container for hazardous waste disposal. Ensure

proper PPE is worn during cleanup. For large

spills, evacuate the area and contact your

institution's environmental health and safety

department.

General Disposal Guidance:

All waste must be disposed of in accordance with federal, state, and local environmental

regulations.

Clearly label all waste containers with the contents, including the full chemical name and

associated hazards.

Store waste in a cool, dry, and well-ventilated area, away from incompatible materials, until it

can be collected by a licensed waste disposal contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(trifluoromethyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055804#personal-protective-equipment-for-handling-
5-nitro-2-trifluoromethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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